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Cat. No.: B15606112

Get Quote

Introduction

ATN-161, a pentapeptide (Ac-PHSCN-NH2), is a non-RGD-based antagonist of integrin α5β1

and αvβ3.[1][2] Integrins are crucial for tumor progression, playing a significant role in cell

adhesion, migration, and angiogenesis.[2][3] ATN-161 functions by binding to the beta subunits

of these integrins, which can lock the integrin in an inactive state.[1][4][5] This inhibition of

integrin function disrupts downstream signaling pathways, notably the mitogen-activated

protein kinase (MAPK) pathway, leading to reduced cell proliferation and angiogenesis.[1][3]

Consequently, ATN-161 has demonstrated efficacy in inhibiting tumor growth and metastasis in

various preclinical cancer models.[3][6][7]

Mechanism of Action

ATN-161 is derived from the synergy region of fibronectin and acts as a non-competitive

inhibitor.[4][6] Its primary targets are integrins α5β1 and αvβ3, which are often overexpressed

on tumor cells and activated endothelial cells.[1][2] By binding to these integrins, ATN-161

interferes with cell-extracellular matrix interactions, which are vital for tumor cell invasion and

the formation of new blood vessels (angiogenesis) that supply the tumor.[2][8] Studies have
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shown that treatment with ATN-161 leads to a significant decrease in microvessel density within

tumors and can induce apoptosis in tumor cells.[3][8]
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Caption: ATN-161 inhibits Integrin α5β1 signaling, leading to decreased activation of MAPK and

NF-κB pathways and subsequent reduction in metastasis.

Experimental Protocols
Protocol 1: Orthotopic Breast Cancer Metastasis Model
This protocol is adapted from studies using MDA-MB-231 human breast cancer cells in

immunodeficient mice to model skeletal metastasis.[3]

1. Cell Culture and Preparation:

Culture MDA-MB-231 human breast cancer cells (or a GFP-transfected variant for easier

visualization of metastases) in appropriate media (e.g., DMEM with 10% FBS).

On the day of injection, harvest cells using trypsin, wash with sterile PBS, and resuspend in

sterile PBS at a concentration of 1 x 10^6 cells per 100 µL.
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2. Animal Model:

Use female BALB/c nu/nu mice, 6-8 weeks of age.

3. Tumor Cell Inoculation:

For skeletal metastasis, anesthetize mice and inoculate 1 x 10^5 MDA-MB-231-GFP cells in

100 µL of PBS into the left ventricle of the heart.

For primary tumor growth and spontaneous metastasis, inoculate 1 x 10^6 MDA-MB-231

cells subcutaneously into the right flank.

4. ATN-161 Treatment:

Prepare ATN-161 in a sterile vehicle (e.g., saline).

Begin treatment 3-4 days post-inoculation.

Administer ATN-161 via intravenous infusion at doses ranging from 0.05 to 1 mg/kg, three

times a week.[3] A control group should receive vehicle only.

5. Monitoring and Endpoints:

For subcutaneous tumors, measure tumor volume weekly using calipers (Volume = 0.5 x

length x width^2).

Monitor for skeletal metastases using X-ray or microcomputed tomography (µCT) weekly or

bi-weekly.[3]

Euthanize mice after a predetermined period (e.g., 10 weeks) or when tumors reach a

specified size or animals show signs of distress.[3]

Harvest primary tumors and metastatic tissues (e.g., bone, soft tissues) for histological

evaluation.

6. Data Analysis:
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Analyze differences in tumor volume and the incidence and number of metastatic lesions

between treatment and control groups.

Perform immunohistochemistry on harvested tissues to assess microvessel density (e.g.,

CD31 staining) and cell proliferation (e.g., Ki-67 staining).[3]

Protocol 2: Experimental Liver Metastasis Model
This protocol is based on a murine colon cancer model to assess the effect of ATN-161 on liver

metastases.[8][9]

1. Cell Culture and Preparation:

Culture CT26 murine colon carcinoma cells in an appropriate medium.

Prepare a single-cell suspension of 1 x 10^5 cells in 50 µL of sterile Hank's Balanced Salt

Solution (HBSS).[10]

2. Animal Model:

Use male BALB/c mice, 8 weeks of age.[10]

3. Tumor Cell Inoculation:

Anesthetize mice and perform a laparotomy to expose the spleen.

Inject the CT26 cell suspension into the spleen to induce liver metastases.[8][10]

4. ATN-161 Treatment:

Four days after tumor cell injection, begin treatment with ATN-161.

Administer ATN-161 via intraperitoneal injection at a dose of 100 mg/kg every third day.[8][9]

A control group should receive saline.

This protocol can be adapted to include combination therapy, for example, with 5-fluorouracil

(5-FU).[8]

5. Monitoring and Endpoints:
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Euthanize mice on day 20 after tumor cell inoculation.[8][9]

Excise the livers and weigh them to determine tumor burden.

Count the number of visible liver metastases on the surface of the liver.

6. Data Analysis:

Compare liver weights and the number of metastases between the different treatment

groups.

Perform histological analysis of liver tumors to assess microvessel density, tumor cell

apoptosis (e.g., TUNEL assay), and proliferation.[8]

Experimental Workflow for Metastasis Study
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1. Tumor Cell Culture
(e.g., MDA-MB-231, CT26)

2. Animal Model Selection
(e.g., BALB/c nu/nu mice)

3. Tumor Cell Inoculation
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5. ATN-161 Administration
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6. Monitoring of Tumor Growth & Metastasis
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8. Data Analysis
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Caption: A generalized workflow for evaluating the efficacy of ATN-161 in a mouse model of

metastasis.
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Data Presentation
Table 1: Efficacy of ATN-161 on Primary Tumor Growth

Cancer
Model

Cell Line
Mouse
Strain

ATN-161
Dose

Route Outcome
Referenc
e

Breast

Cancer

MDA-MB-

231

BALB/c

nu/nu

0.05-1

mg/kg
i.v.

Significant

dose-

dependent

decrease

in tumor

volume

[3]

MLL Tumor MLL
Copenhag

en Rats
5 mg/kg Systemic

Marked

reduction

in primary

tumor

growth

[5]

Melanoma B16F10 C57BL/6

100 mg/kg

(as DOX-

ATN/SCID-

Ps)

i.v.

Significant

inhibition of

tumor

growth

[11]

Table 2: Efficacy of ATN-161 on Metastasis
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Cancer
Model

Cell Line
Mouse
Strain

ATN-161
Dose

Route Outcome
Referenc
e

Breast

Cancer

(Skeletal

Metastasis)

MDA-MB-

231-GFP

BALB/c

nu/nu

0.05-1

mg/kg
i.v.

Complete

block or

marked

decrease

in skeletal

and soft

tissue

metastases

[3]

Colon

Cancer

(Liver

Metastasis)

CT26 BALB/c 100 mg/kg i.p.

Significant

reduction

in the

number of

liver

metastases

[8][9]

MLL Tumor MLL
Copenhag

en Rats
5 mg/kg Systemic

Inhibition of

metastasis
[5]

Table 3: Histological and Biomarker Analysis
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Cancer
Model

Cell Line
ATN-161
Treatmen
t

Effect on
Microves
sel
Density

Effect on
Cell
Proliferati
on

Other
Notable
Effects

Referenc
e

Breast

Cancer

MDA-MB-

231

0.05-1

mg/kg, i.v.

Significant

decrease

Significant

decrease

Significant

decrease

in

phosphoryl

ated MAPK

[3]

Colon

Cancer
CT26

100 mg/kg,

i.p.

Significant

decrease

Significant

decrease

(with 5-FU)

Significant

increase in

tumor cell

apoptosis

(with 5-FU)

[8]

MLL Tumor MLL
5 mg/kg,

systemic

8- to 10-

fold lower

blood

vessel

density

Not directly

assessed
- [5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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